Cas no 4433-82-3 (2-Acetyl-3-oxobutanoic acid)

2-Acetyl-3-oxobutanoic acid structure
Product name:2-Acetyl-3-oxobutanoic acid
2-Acetyl-3-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- BUTANOIC ACID, 2-ACETYL-3-OXO-
- DB-087146
- AKOS006310136
- 2-acetyl-3-oxobutanoic acid
- SCHEMBL269877
- 4433-82-3
- diacetyl acetic acid
- 2-Acetyl-3-oxobutanoic acid
-
- Inchi: InChI=1S/C6H8O4/c1-3(7)5(4(2)8)6(9)10/h5H,1-2H3,(H,9,10)
- InChI Key: PVGHQBCTMALNFO-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 144.04225873Da
- Monoisotopic Mass: 144.04225873Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 71.4Ų
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